Cas no 2728215-92-5 (methyl 5-hydroxy-3,4-dihydro-1H-2-benzopyran-1-carboxylate)

• Product Name: methyl 5-hydroxy-3,4-dihydro-1H-2-benzopyran-1-carboxylate
• CAS No: 2728215-92-5
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD34562036
• CID: 5465046
• PubChem ID: 165587364
• Update Time: 2023-08-29

methyl 5-hydroxy-3,4-dihydro-1H-2-benzopyran-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z5115780384
• methyl 5-hydroxy-3,4-dihydro-1H-2-benzopyran-1-carboxylate

• MDL： MFCD34562036
• Inchi： 1S/C11H12O4/c1-14-11(13)10-8-3-2-4-9(12)7(8)5-6-15-10/h2-4,10,12H,5-6H2,1H3
• InChI Key： GWWXNTHEVXHMFX-UHFFFAOYSA-N
• SMILES： O1CCC2C(=CC=CC=2C1C(=O)OC)O

Computed Properties

• Exact Mass: 208.07355886 g/mol
• Monoisotopic Mass: 208.07355886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8
• Molecular Weight: 208.21